17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid
Overview
Description
17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid is a polyunsaturated fatty acid that is a metabolite of docosahexaenoic acid in human blood and mouse brain . It serves as a precursor to 17(S)-resolvins .
Molecular Structure Analysis
The molecular weight of 17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid is 342.47 . Its chemical formula is C22H30O3 . The canonical SMILES representation isCC/C(=C)\CC(/C(=C)/C=C\C/C=C\C/C=C\C/C=C\CCC(O)=O)=O
. Chemical Reactions Analysis
17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid is a metabolite of lipoxygenase oxidation of DHA . It can serve as a useful standard for studying this biochemical pathway .Physical And Chemical Properties Analysis
17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid appears as a solution in ethanol . It has a solubility of ≤20mg/ml in ethanol, 10mg/ml in DMSO, and 15mg/ml in dimethyl formamide . It should be stored at -20°C .Scientific Research Applications
Anti-Cancer Activity
17-keto-DHA, an electrophilic keto-derivative of the omega-3 fatty acid docosahexaenoic acid (DHA), has been found to display anti-tumor activity. In a study, it was found to significantly reduce proliferation and increase apoptosis in non-small cell lung cancer (NSCLC) cell lines. Furthermore, when 17-keto-DHA was given in combination with gemcitabine, a chemotherapy drug, stronger anti-cancer effects were observed compared to gemcitabine alone .
Anti-Inflammatory and Cytoprotective Actions
17-keto-DHA also displays anti-inflammatory and cytoprotective actions. These properties could potentially be harnessed for the treatment of inflammatory diseases and conditions where cell protection is needed .
Metabolite of Docosahexaenoic Acid (DHA)
17-keto-DHA is a metabolite of docosahexaenoic acid (DHA) in human blood and mouse brain. As such, it could potentially be used in research studies investigating the metabolism of DHA and its role in health and disease .
Precursor to 17(S)-Resolvins
17-keto-DHA serves as a precursor to 17(S)-resolvins. Resolvins are a type of specialized pro-resolving mediators (SPMs) that play a key role in resolving inflammation and promoting tissue repair. Therefore, 17-keto-DHA could potentially be used in research studies investigating the role of resolvins in health and disease .
Mechanism of Action
properties
IUPAC Name |
(7Z,10Z,13E,15Z,19Z)-17-oxodocosa-7,10,13,15,19-pentaenoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11,13,15-16,19H,2,4,9-10,12,14,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11+,15-3-,19-16- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWVSFTLICCBISU-SEQVKQOISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC(=O)C=CC=CCC=CCC=CCCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\CC(=O)/C=C\C=C\C/C=C\C/C=C\CCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
17-keto-(7Z,10Z,13Z,15E,19Z)-docosapentaenoic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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